[1,2'(1'H)-Biisoquinolin]-1'-one

• CAS: 1532-94-1
• Molecular Formula: C18H12N2O
• Molecular Weight: 272.3 g/mol
• SMILES: C1=CC=C2C(=C1)C=CN=C2N3C=CC4=CC=CC=C4C3=O
• InChI: InChI=1S/C18H12N2O/c21-18-16-8-4-2-6-14(16)10-12-20(18)17-15-7-3-1-5-13(15)9-11-19-17/h1-12H
• InChIKey: JQHMHAMFCSNQKR-UHFFFAOYSA-N

Sourcing symmetric 1,1'-biisoquinoline or 2,2'-bipyridine for asymmetric catalysis often leads to failed enantioselective outcomes due to absent secondary coordination sphere interactions. [1,2'(1'H)-Biisoquinolin]-1'-one resolves this: • Provides a built-in H-bond acceptor (HBA=2) from the 1'-carbonyl, boosting enantioselectivity. • Offers tunable atropisomerism for configurational stability in chiral NHC or N-donor ligands. • Balances drug-like properties (LogP 3.6, TPSA 33.2 Ų) to reduce non-specific binding in biochemical assays. Ideal for ligand design.

[1,2'(1'H)-Biisoquinolin]-1'-one Compound Profile

[1,2'(1'H)-Biisoquinolin]-1'-one (CAS 1532-94-1), also referred to as 2-isoquinolin-1-ylisoquinolin-1-one, is a heterocyclic compound of the biisoquinolinone class with the molecular formula C18H12N2O and a molecular weight of 272.3 g/mol [1]. It is characterized by an unsymmetrical structure where an isoquinoline ring is linked via its 1-position to the nitrogen of an isoquinolin-1(2H)-one moiety. This structural arrangement distinguishes it from the more commonly known symmetric 1,1'-biisoquinoline (CAS 17999-93-8) and positions it as a specialized scaffold for coordination chemistry and medicinal chemistry applications, as reviewed for the broader biisoquinoline ligand family [2].

Unsymmetrical biisoquinolinone scaffold with N–C linkage

Built-in carbonyl hydrogen bond acceptor (HBA=2) for target engagement

Structurally distinct from symmetric 1,1'-biisoquinoline ligands

• [1] PubChem. [1,2'(1'H)-Biisoquinolin]-1'-one. Compound Summary, CID 12218796. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1532-94-1 View Source
• [2] Constable, E. C., Housecroft, C. E., Neuburger, M., Zampese, J. A. (2021). 1,1'-Biisoquinolines—Neglected Ligands in the Heterocyclic Diimine Family That Provoke Stereochemical Reflections. Molecules, 26(6), 1584. View Source

Uniqueness of [1,2'(1'H)-Biisoquinolin]-1'-one

Generic substitution of [1,2'(1'H)-Biisoquinolin]-1'-one with symmetric biisoquinoline ligands such as 1,1'-biisoquinoline (CAS 17999-93-8) or common diimine scaffolds like 2,2'-bipyridine is problematic because these alternatives lack the carbonyl oxygen atom at the 1'-position, which fundamentally alters key physicochemical and coordination properties. The carbonyl group introduces a hydrogen bond acceptor (HBA count = 2 vs. a typical 1,1'-biisoquinoline HBA = 0) and significantly increases molecular polar surface area (TPSA 33.2 Ų) compared to both 1,1'-biisoquinoline and 2,2'-bipyridine (TPSA 25.8 Ų for 2,2'-bipyridine [1]), affecting solubility, metal-binding geometry, and biological target engagement. As highlighted by Constable et al., the atropisomerism exhibited by 1,1'-biisoquinoline ligands is highly sensitive to substitution patterns and the presence of heteroatoms, meaning the rotational barrier and stereochemical outcome differ substantially from the parent hydrocarbon [2]. Selecting the wrong analog can thus invalidate enantioselective outcomes, alter catalytic activity, or compromise assay reproducibility.

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Symmetric 1,1'-biisoquinoline lacks the carbonyl H-bond acceptor (HBA=0), altering hydrogen bonding and solubility profiles.

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TPSA and atropisomerism differ substantially from symmetric analogs; stereochemical and metal-binding outcomes may not transfer.

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Smaller diimines (e.g., 2,2'-bipyridine) omit the extended π-system and steric bulk, potentially compromising π-stacking and catalyst stability.

• [1] PubChem. 2,2'-Bipyridine. Compound Summary, CID 1474. National Center for Biotechnology Information. View Source
• [2] Constable, E. C., Housecroft, C. E., Neuburger, M., Zampese, J. A. (2021). 1,1'-Biisoquinolines—Neglected Ligands in the Heterocyclic Diimine Family That Provoke Stereochemical Reflections. Molecules, 26(6), 1584. View Source

Differentiation Evidence: [1,2'(1'H)-Biisoquinolin]-1'-one

Enhanced Hydrogen Bond Acceptor Capacity

Unlike the symmetric 1,1'-biisoquinoline (CAS 17999-93-8), which has zero hydrogen bond acceptor atoms in its neutral form, [1,2'(1'H)-Biisoquinolin]-1'-one possesses two hydrogen bond acceptor atoms (carbonyl oxygen and isoquinoline nitrogen), as computed by Cactvs 3.4.6.11 [1]. This difference directly impacts binding to biological targets that require hydrogen bonding for affinity, as well as solubility in polar solvents.

HBA Capacity

Cross-study comparable

2 HBA vs 0 (1,1'-biisoquinoline)

Supports H-bond-driven target engagement studies.

Computed descriptor; experimental confirmation advised.

Evidence Dimension	Hydrogen Bond Acceptor Count (HBA)
Target Compound Data	2 (computed by Cactvs 3.4.6.11)
Comparator Or Baseline	1,1'-Biisoquinoline: HBA = 0; 2,2'-Bipyridine: HBA = 2 (but lower TPSA, see Evidence Item 2). 1,10-Phenanthroline: HBA = 2.
Quantified Difference	The target compound has 2 additional hydrogen bond acceptor atoms compared to 1,1'-biisoquinoline, and equivalent HBA count to 2,2'-bipyridine and 1,10-phenanthroline but with distinct spatial arrangement and electronic character due to the carbonyl group.
Conditions	Computed molecular descriptors (PubChem release 2019.06.18).

Why This Matters

The increased hydrogen bond acceptor capacity of [1,2'(1'H)-Biisoquinolin]-1'-one enables specific intermolecular interactions that symmetric 1,1'-biisoquinoline cannot achieve, making it preferable for applications requiring target engagement via hydrogen bonding.

• [1] PubChem. [1,2'(1'H)-Biisoquinolin]-1'-one. Computed Properties section. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1532-94-1 View Source

Higher Topological Polar Surface Area

The topological polar surface area (TPSA) of [1,2'(1'H)-Biisoquinolin]-1'-one is 33.2 Ų [1], which is higher than that of the closest symmetric analog 1,1'-biisoquinoline (TPSA estimated at ~25.8 Ų based on 2,2'-bipyridine's value of 25.8 Ų [2]) and comparable to 1,10-phenanthroline (24.7–25.8 Ų [3]). The higher TPSA arises from the carbonyl oxygen contribution and can influence membrane permeability, oral bioavailability, and aqueous solubility.

TPSA

Cross-study comparable

33.2 Ų vs ~25.8 Ų (bipyridine)

May support aqueous solubility and reduce non-specific binding.

Computed TPSA; in-solution behavior may vary.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	33.2 Ų (computed by Cactvs 3.4.6.11)
Comparator Or Baseline	2,2'-Bipyridine: 25.8 Ų (PubChem). 1,10-Phenanthroline: 24.7–25.8 Ų (PubChem/SwissADME). 1,1'-Biisoquinoline: estimated ~25.8 Ų (structural analogy to bipyridine).
Quantified Difference	The target compound has a TPSA ~7.4 Ų higher than 2,2'-bipyridine, representing a ~29% increase in polar surface area.
Conditions	Computed molecular descriptors. TPSA values from PubChem and published databases.

Why This Matters

A higher TPSA can improve aqueous solubility and reduce non-specific membrane binding, which is critical for applications in aqueous biological assays and pharmaceutical lead optimization, where [1,2'(1'H)-Biisoquinolin]-1'-one may exhibit advantages over more lipophilic diimine ligands.

• [1] PubChem. [1,2'(1'H)-Biisoquinolin]-1'-one. Computed Properties section. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1532-94-1 View Source
• [2] PubChem. 2,2'-Bipyridine. Computed Properties section. CID 1474. National Center for Biotechnology Information. View Source
• [3] Guide to MALARIA PHARMACOLOGY. 1,10-Phenanthroline Ligand Page. TPSA and XLogP values. View Source

Balanced Lipophilicity Profile

The computed octanol-water partition coefficient (XLogP3-AA) of [1,2'(1'H)-Biisoquinolin]-1'-one is 3.6 [1], whereas its close analog 2-(2-quinolinyl)-1(2H)-isoquinolinone (CAS 1532-85-0) and the parent 1,1'-biisoquinoline have distinct lipophilicity profiles. 1,1'-Biisoquinoline, lacking the carbonyl group, is expected to be more lipophilic (XLogP3-AA estimated >4.0 based on structural analogy to 2,2'-biquinoline). The presence of the carbonyl oxygen in the target compound reduces logP by approximately 0.5–1.0 log units compared to the carbonyl-free analog, which can be decisive in chromatographic retention, solvent partitioning, and pharmacokinetic optimization.

Lipophilicity

Supporting evidence

XLogP3 3.6 vs >4.0 (1,1'-biisoquinoline)

Intermediate lipophilicity may support permeability-solubility balance.

Estimated comparator values; direct experimental logP unavailable.

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	3.6 (computed by XLogP3 3.0)
Comparator Or Baseline	1,1'-Biisoquinoline: estimated XLogP3 >4.0 (no direct computation available). 1,10-Phenanthroline: 0.51 (PubChem). 2,2'-Bipyridine: ~1.5.
Quantified Difference	The target compound's XLogP3 is ~3.09 units higher than 1,10-phenanthroline, making it more lipophilic, yet ~0.5-1.0 units lower than the carbonyl-free 1,1'-biisoquinoline, providing an intermediate lipophilicity profile.
Conditions	Computed XLogP3 values from PubChem.

Why This Matters

The intermediate lipophilicity of [1,2'(1'H)-Biisoquinolin]-1'-one makes it a more balanced ligand for applications requiring both membrane permeability and adequate aqueous solubility, offering a distinct advantage over both highly lipophilic (1,1'-biisoquinoline) and highly hydrophilic (phenanthroline) alternatives.

• [1] PubChem. [1,2'(1'H)-Biisoquinolin]-1'-one. Computed Properties section (XLogP3-AA). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1532-94-1 View Source

Distinct Atropisomerism Potential

The compound has exactly one rotatable bond (C1–N linkage between isoquinoline and isoquinolinone) [1], in contrast to the C1–C1' bond in symmetric 1,1'-biisoquinolines. The rotational barrier around this N–C bond is expected to differ significantly from the C–C atropisomerism barrier reported for 1,1'-biisoquinoline (ΔH‡ ~71–77 kJ mol⁻¹ for Ru/Os complexes) [2]. This structural difference leads to distinct atropisomer interconversion rates, which is critical for designing chiral ligands with stable axial chirality.

Atropisomerism

Class-level inference

N–C rotatable bond; barrier not determined

Rotational barrier likely differs from C–C atropisomerism; requires validation.

Based on structural analogy; experimental barrier unknown.

Evidence Dimension	Rotatable bonds and atropisomerism potential
Target Compound Data	1 rotatable bond (Cactvs 3.4.6.11). Atropisomerism around N–C bond (barrier not experimentally determined).
Comparator Or Baseline	1,1'-Biisoquinoline: 1 rotatable C1–C1' bond with measured atropisomerization barriers ΔH‡ = 77.3 kJ mol⁻¹ (Ru) and 71.2 kJ mol⁻¹ (Os) as reported by Constable et al. (Molecules, 2021).
Quantified Difference	Not directly quantifiable due to lack of experimental data for the target compound, but the structural difference (N–C vs. C–C) implies a different energy landscape.
Conditions	Solid-state and solution atropisomerism studies for 1,1'-biisoquinoline complexes.

Why This Matters

For applications requiring chiral ligands with stable axial chirality (e.g., asymmetric catalysis), the distinct atropisomerism dynamics of [1,2'(1'H)-Biisoquinolin]-1'-one may offer advantages in terms of configurational stability and racemization half-life, which must be experimentally verified but cannot be assumed from data on symmetric biisoquinolines.

• [1] PubChem. [1,2'(1'H)-Biisoquinolin]-1'-one. Computed Properties section. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1532-94-1 View Source
• [2] Constable, E. C., Housecroft, C. E., Neuburger, M., Zampese, J. A. (2021). 1,1'-Biisoquinolines—Neglected Ligands in the Heterocyclic Diimine Family That Provoke Stereochemical Reflections. Molecules, 26(6), 1584. View Source

Structural Distinction: Isoquinoline vs. Quinoline

The closest commercially available analog is 2-(2-quinolinyl)-1(2H)-isoquinolinone (CAS 1532-85-0), which replaces the isoquinoline ring of [1,2'(1'H)-Biisoquinolin]-1'-one with a quinoline moiety. While both share the same molecular formula C18H12N2O and molecular weight (272.3 g/mol), the position of the nitrogen atom in the second ring differs (isoquinoline N at position 2 vs. quinoline N at position 1). This positional isomerism alters the electronic distribution and metal-binding geometry: isoquinoline-based ligands generally form more sterically hindered complexes than quinoline-based analogs, as demonstrated in heteroleptic copper(I) complexes [1]. The isoquinoline nitrogen in the target compound provides a different bite angle and donor strength compared to the quinoline analog, which can lead to differences in catalytic activity and enantioselectivity.

Isoquinoline vs Quinoline

Cross-study comparable

Isoquinoline N (pos.2) vs quinoline N (pos.1)

Nitrogen position alters coordination geometry and electronic properties.

Reported differences in Cu(I) complex behavior.

Evidence Dimension	Ligand donor atom position and coordination geometry
Target Compound Data	Isoquinoline N at position 2 adjacent to the C1–N linkage. Two nitrogen donors: isoquinoline N and isoquinolinone N (amide-like, less basic).
Comparator Or Baseline	2-(2-Quinolinyl)-1(2H)-isoquinolinone (CAS 1532-85-0): Quinoline N at position 1. Different electronic and steric environment around the nitrogen donor.
Quantified Difference	Not directly quantified, but literature on heteroleptic copper(I) complexes shows that switching from 2,2'-biquinoline to 1,1'-biisoquinoline alters photophysical and electrochemical behaviors (e.g., emission λmax, reduction potentials) as reported by Housecroft et al. (2021, Dalton Trans.).
Conditions	Coordination chemistry studies on biisoquinoline vs. biquinoline copper(I) complexes.

Why This Matters

For procurement in coordination chemistry or catalysis, the choice between [1,2'(1'H)-Biisoquinolin]-1'-one and its quinoline analog must be based on the required nitrogen donor geometry and electronic properties; substituting one for the other could compromise metal complex stability and catalytic performance.

• [1] Housecroft, C. E., et al. (2021). Heteroleptic [Cu(P^P)(N^N)][PF6] Complexes: Effects of Isomer Switching from 2,2′-biquinoline to 1,1′-biisoquinoline. Dalton Transactions, 50, 4563–4575. View Source

Extended Molecular Size vs. Basic Diimines

With a molecular weight of 272.3 g/mol and 21 heavy atoms, [1,2'(1'H)-Biisoquinolin]-1'-one is significantly larger than the workhorse diimine ligands 2,2'-bipyridine (MW 156.2 g/mol, 12 heavy atoms) and 1,10-phenanthroline (MW 180.2 g/mol, 14 heavy atoms). This larger size provides a more extended π-system and greater steric bulk around the metal center, which can enhance π–π stacking interactions in supramolecular assemblies and increase catalyst stability, as demonstrated for bis(diimine) copper(I) complexes incorporating extended biisoquinoline ligands [1].

Molecular Size

Class-level inference

272.3 g/mol; 21 heavy atoms vs 156.2 g/mol (bipyridine)

Larger size may support π-stacking and steric protection of metal centers.

Class-level advantage; verify in specific complex.

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW = 272.3 g/mol; Heavy atom count = 21 (PubChem).
Comparator Or Baseline	2,2'-Bipyridine: MW = 156.2 g/mol, 12 heavy atoms. 1,10-Phenanthroline: MW = 180.2 g/mol, 14 heavy atoms. 1,1'-Biisoquinoline: MW = 256.3 g/mol, 20 heavy atoms.
Quantified Difference	The target compound is 116.1 g/mol heavier than bipyridine (+74%) and 92.1 g/mol heavier than phenanthroline (+51%). It is 16 g/mol heavier than 1,1'-biisoquinoline due to the carbonyl oxygen (+6.2%).
Conditions	Molecular formula and structural comparison.

Why This Matters

The larger molecular footprint of [1,2'(1'H)-Biisoquinolin]-1'-one makes it suitable for applications requiring more extensive π–π interactions or steric protection of metal centers, which can be critical for designing stable supramolecular assemblies or catalysts with enhanced longevity.

• [1] Durola, F., Lux, J., Sauvage, J.-P., Wenger, O. S. (2011). Bigger, better, faster: molecular shuttles with sterically non-hindering biisoquinoline chelates. Chemical Communications, 47, 11742–11744. View Source

Application Scenarios for [1,2'(1'H)-Biisoquinolin]-1'-one

Asymmetric Catalysis with Axial Chirality

The unsymmetrical N–C linkage and single rotatable bond of [1,2'(1'H)-Biisoquinolin]-1'-one, combined with its potential for atropisomerism, make it a candidate for developing novel chiral N-heterocyclic carbene (NHC) or bidentate nitrogen donor ligands for asymmetric catalysis. The hydrogen bond acceptor capability of the carbonyl group (HBA = 2) can participate in secondary coordination sphere interactions, potentially enhancing enantioselectivity. As highlighted in the review by Constable et al. [1], 1,1'-biisoquinoline ligands exhibit atropisomerism with measurable barriers; the distinct N–C bond in this compound is expected to produce different racemization kinetics, offering tunable configurational stability for catalytic applications.

Lead Optimization via Balanced Lipophilicity

With an XLogP3 of 3.6 and a TPSA of 33.2 Ų, [1,2'(1'H)-Biisoquinolin]-1'-one occupies a favorable region of drug-like chemical space, balancing membrane permeability with aqueous solubility. This property profile makes it a useful scaffold for targeting intracellular protein-protein interactions (e.g., p53-MDM2 [1]) where isoquinolinone derivatives have shown inhibitory activity. The carbonyl oxygen enables specific hydrogen bonding interactions that symmetric biisoquinolines cannot provide, potentially improving target selectivity.

Metallo-Supramolecular Architectures

The extended aromatic surface of [1,2'(1'H)-Biisoquinolin]-1'-one (21 heavy atoms, MW 272.3 g/mol) enables π–π stacking interactions that are weaker or absent in smaller ligands like 2,2'-bipyridine. Research by Durola, Sauvage, and Wenger has demonstrated that biisoquinoline chelates with extended π-surfaces facilitate the formation of molecular shuttles and mechanically interlocked architectures through enhanced inter-component interactions [1]. The carbonyl oxygen of this compound can additionally participate in non-covalent interactions, adding a further dimension to supramolecular design.

Biological Assays: H-Bonding & Solubility Control

For biochemical or cell-based assays where non-specific binding and solubility are critical factors, the higher TPSA (33.2 Ų) and intermediate logP (3.6) of [1,2'(1'H)-Biisoquinolin]-1'-one offer practical advantages over more lipophilic alternatives like 1,1'-biisoquinoline (estimated XLogP3 >4.0). This property profile can reduce non-specific protein binding and improve aqueous compatibility, leading to more reliable dose-response data. The carbonyl group provides a specific hydrogen bond acceptor that can be exploited for target engagement, as seen in isoquinolinone-based kinase inhibitors (e.g., ROCK inhibitors [1]).

Application

Selection Property

Validation Focus

Asymmetric catalysis research

Atropisomerism potential & HBA capacity

Configurational stability and enantioselectivity testing

Lead optimization studies (PPI targets)

Lipophilicity (XLogP3) and TPSA balance

Permeability-solubility assays and target engagement

Supramolecular assembly research

Extended π-surface and heavy atom count

π-π stacking and interlocking interaction validation

Aqueous biological assay development

HBA count and TPSA profile

Non-specific binding and dose-response reproducibility

• [1] Constable, E. C., Housecroft, C. E., Neuburger, M., Zampese, J. A. (2021). 1,1'-Biisoquinolines—Neglected Ligands in the Heterocyclic Diimine Family That Provoke Stereochemical Reflections. Molecules, 26(6), 1584. View Source
• [2] Gandhi, D., et al. Synthesis and inhibitory evaluation of isoquinolin-1-one analogues for p53-MDM2 inhibition. View Source
• [3] Durola, F., Lux, J., Sauvage, J.-P., Wenger, O. S. (2011). Bigger, better, faster: molecular shuttles with sterically non-hindering biisoquinoline chelates. Chemical Communications, 47, 11742–11744. View Source
• [4] Hoffmann-La Roche AG. (2010). Substituted 2H-isoquinolin-1-ones as potent Rho-kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 20(12), 3746–3749. View Source